2-chloro-4-fluoro-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]benzamide
• InChI: InChI=1S/C16H11ClFN3OS/c17-13-7-11(18)1-2-12(13)16(22)21-8-14-15(20-5-4-19-14)10-3-6-23-9-10/h1-7,9H,8H2,(H,21,22)
• InChI Key: BHKNWALETWUBET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Cl)C(=O)NCC2=NC=CN=C2C3=CSC=C3
• Molecular Formula: C16H11ClFN3OS
• Molecular Weight: 347.8 g/mol

Description

2-chloro-4-fluoro-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known by its chemical formula, C19H13ClFN3OS, and has been the subject of numerous studies exploring its synthesis, mechanism of action, and potential uses in various fields of research.

Mechanism of Action

The mechanism of action of 2-chloro-4-fluoro-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide involves its ability to inhibit the activity of certain kinases. Specifically, this compound has been shown to bind to the ATP-binding site of certain kinases, which prevents them from carrying out their normal functions. This inhibition can lead to a variety of physiological effects, depending on the specific kinase that is targeted.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-4-fluoro-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide are complex and varied, depending on the specific kinase that is targeted. Some of the most common effects of this compound include changes in cell signaling pathways, alterations in gene expression, and changes in cellular metabolism. These effects can have a wide range of physiological consequences, including changes in cell growth and proliferation, alterations in immune function, and changes in the activity of various organs and tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-4-fluoro-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide in lab experiments is its ability to selectively target specific kinases. This allows researchers to study the function of these enzymes in a controlled and precise manner. However, there are also limitations to using this compound, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are many potential future directions for research involving 2-chloro-4-fluoro-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide. One area of interest is the development of new compounds that are more potent and selective inhibitors of specific kinases. Another area of research involves exploring the potential therapeutic applications of this compound in the treatment of various diseases, including cancer and autoimmune disorders. Additionally, there is ongoing research exploring the potential use of this compound as a tool for studying the function of various kinases in the body.

Synthesis Methods

The synthesis of 2-chloro-4-fluoro-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide is a complex process that involves several steps. One of the most common methods for synthesizing this compound is through a multi-step process that involves the reaction of various starting materials, including 2-chloro-4-fluorobenzonitrile, 3-bromo-2-thiophenecarboxaldehyde, and 2-hydrazinylpyrazine. The resulting compound is then purified through various methods, including recrystallization and column chromatography.

Scientific Research Applications

2-chloro-4-fluoro-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a tool for studying the function of certain proteins and enzymes in the body. Specifically, this compound has been shown to inhibit the activity of certain kinases, which are enzymes that play a key role in various cellular processes.